An In-depth Technical Guide to the Chemical Properties of 7-Nitro-4H-benzo[e]thiadiazine 1,1-dioxide
An In-depth Technical Guide to the Chemical Properties of 7-Nitro-4H-benzo[e]thiadiazine 1,1-dioxide
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical properties of 7-Nitro-4H-benzo[e]thiadiazine 1,1-dioxide, a heterocyclic compound of significant interest in medicinal chemistry. While direct experimental data for this specific molecule is limited, this document synthesizes information from closely related analogues and foundational chemical principles to present a detailed profile. The guide covers a plausible synthetic pathway, predicted physicochemical properties, spectral characteristics, and expected reactivity. This information is intended to serve as a valuable resource for researchers engaged in the design and synthesis of novel therapeutic agents based on the benzothiadiazine 1,1-dioxide scaffold.
Introduction: The Benzothiadiazine 1,1-Dioxide Scaffold
The 1,2,4-benzothiadiazine 1,1-dioxide core is a privileged scaffold in medicinal chemistry, most notably represented by the diuretic drug chlorothiazide and the antihypertensive agent diazoxide.[1][2] These compounds and their analogues exhibit a wide range of biological activities, including but not limited to, diuretic, antihypertensive, and potassium channel opening effects.[2][3] The introduction of a nitro group at the 7-position of the benzothiadiazine 1,1-dioxide ring is anticipated to significantly modulate the electronic properties and, consequently, the biological activity of the molecule. The strong electron-withdrawing nature of the nitro group can influence the acidity of the sulfonamide protons, the reactivity of the aromatic ring, and the potential for the molecule to engage in specific receptor-ligand interactions. This guide will explore these anticipated chemical properties in detail.
Synthesis of 7-Nitro-4H-benzo[e]thiadiazine 1,1-dioxide
A plausible and efficient synthesis of 7-Nitro-4H-benzo[e]thiadiazine 1,1-dioxide involves a two-step process starting from commercially available materials. The key is the formation of the precursor, 2-amino-5-nitrobenzenesulfonamide, followed by cyclization to form the desired heterocyclic ring system.
Step 1: Synthesis of 2-Amino-5-nitrobenzenesulfonamide
The synthesis of the crucial intermediate, 2-amino-5-nitrobenzenesulfonamide, can be achieved from 2-amino-5-nitrobenzenesulfonic acid.[4]
Experimental Protocol:
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Chlorosulfonation: Suspend 2-amino-5-nitrobenzenesulfonic acid in a suitable solvent mixture such as acetonitrile and sulfolane.
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Slowly add phosphorus oxychloride at ambient temperature.
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Heat the mixture to 75-80 °C for 3-5 hours to facilitate the formation of the corresponding sulfonyl chloride.
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Ammonolysis: Carefully transfer the supernatant containing the sulfonyl chloride to a cooled solution of ammonium hydroxide, maintaining the temperature below 30 °C.
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Stir the reaction mixture at ambient temperature for approximately 2 hours.
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Concentrate the mixture under reduced pressure.
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The resulting slurry is aged, cooled, and filtered.
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Wash the solid product with water and dry under vacuum to yield 2-amino-5-nitrobenzenesulfonamide.[4]
Causality Behind Experimental Choices:
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Phosphorus oxychloride is a potent chlorinating agent used to convert the sulfonic acid into the more reactive sulfonyl chloride.
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Acetonitrile and sulfolane are used as solvents due to their ability to suspend the starting material and their relatively high boiling points, which are suitable for the reaction temperature.
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The slow addition of the sulfonyl chloride to ammonium hydroxide and the temperature control are critical to manage the exothermic reaction and prevent unwanted side reactions.
Step 2: Cyclization to form 7-Nitro-4H-benzo[e]thiadiazine 1,1-dioxide
The cyclization of 2-amino-5-nitrobenzenesulfonamide to form the benzothiadiazine ring can be accomplished by reacting it with a one-carbon electrophile, such as triethyl orthoformate. This method is a common approach for the synthesis of the 1,2,4-benzothiadiazine 1,1-dioxide core.[5]
Experimental Protocol:
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Suspend 2-amino-5-nitrobenzenesulfonamide in an excess of triethyl orthoformate.
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Add a catalytic amount of a Lewis acid, such as aluminum chloride, or a protic acid.
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Heat the reaction mixture to reflux for several hours, monitoring the progress by Thin Layer Chromatography (TLC).
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Upon completion, cool the reaction mixture and remove the excess triethyl orthoformate under reduced pressure.
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The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 7-Nitro-4H-benzo[e]thiadiazine 1,1-dioxide.
Self-Validating System:
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The progress of the reaction can be monitored by TLC, observing the disappearance of the starting material (2-amino-5-nitrobenzenesulfonamide) and the appearance of the product spot with a different Rf value.
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The final product can be characterized by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS) to confirm its structure and purity.
Diagram of the Synthetic Workflow:
Caption: Synthetic pathway to 7-Nitro-4H-benzo[e]thiadiazine 1,1-dioxide.
Physicochemical Properties
The physicochemical properties of 7-Nitro-4H-benzo[e]thiadiazine 1,1-dioxide can be predicted based on its structure.
| Property | Predicted Value | Justification |
| Molecular Formula | C₇H₅N₃O₄S | Based on the chemical structure. |
| Molecular Weight | 227.19 g/mol | Calculated from the molecular formula. |
| Appearance | Pale yellow to yellow crystalline solid | The nitro group is a chromophore that often imparts color. |
| Solubility | Sparingly soluble in water; soluble in organic solvents like DMSO and DMF. | The presence of polar functional groups (NO₂, SO₂NH) suggests some water solubility, while the aromatic ring provides lipophilicity. Analogous compounds like diazoxide are sparingly soluble in water.[3] |
| Acidity (pKa) | Predicted to be acidic | The N-H protons of the sulfonamide group are acidic and will be further acidified by the electron-withdrawing nitro group. |
Spectroscopic Characterization (Predicted)
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¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the N-H protons. The aromatic protons will exhibit splitting patterns characteristic of a 1,2,4-trisubstituted benzene ring, with chemical shifts influenced by the electron-withdrawing nitro and sulfonyl groups. The N-H protons are expected to appear as broad singlets at a downfield chemical shift, and their position may be concentration and solvent dependent.
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¹³C NMR: The carbon NMR spectrum will show signals for the seven carbon atoms of the benzothiadiazine ring system. The carbons attached to the nitro and sulfonyl groups will be significantly deshielded.
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Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the N-H stretching of the sulfonamide, the asymmetric and symmetric stretching of the S=O bonds of the sulfone group (typically around 1350-1300 cm⁻¹ and 1180-1140 cm⁻¹, respectively), and the asymmetric and symmetric stretching of the N=O bonds of the nitro group (typically around 1550-1500 cm⁻¹ and 1360-1290 cm⁻¹, respectively).
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Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve the loss of SO₂ and NO₂ groups.
Chemical Reactivity
The reactivity of 7-Nitro-4H-benzo[e]thiadiazine 1,1-dioxide is governed by the interplay of the benzothiadiazine core and the strongly electron-withdrawing nitro group.
Acidity and N-Alkylation/Acylation
The sulfonamide protons are acidic and can be deprotonated by a suitable base. The resulting anion can then be alkylated or acylated at the nitrogen atoms. The regioselectivity of these reactions can be influenced by the reaction conditions.[1] The electron-withdrawing nitro group will increase the acidity of the N-H protons compared to the unsubstituted benzothiadiazine 1,1-dioxide.
Aromatic Ring Reactivity
The benzene ring is highly deactivated towards electrophilic aromatic substitution due to the presence of two strong electron-withdrawing groups (the sulfonyl and nitro groups). Conversely, the ring will be activated towards nucleophilic aromatic substitution, particularly at positions ortho and para to the nitro group.
Reduction of the Nitro Group
The nitro group can be readily reduced to an amino group using various reducing agents, such as SnCl₂/HCl, H₂/Pd-C, or sodium dithionite. This transformation provides a synthetic handle to introduce further diversity into the molecule, for example, through diazotization and subsequent reactions of the resulting diazonium salt.
Diagram of Key Reactivity Pathways:
Caption: Predicted reactivity of 7-Nitro-4H-benzo[e]thiadiazine 1,1-dioxide.
Potential Applications in Drug Discovery
Given the known biological activities of the benzothiadiazine 1,1-dioxide scaffold, the 7-nitro derivative represents a promising starting point for the development of new therapeutic agents. The nitro group can act as a hydrogen bond acceptor and its electron-withdrawing properties can fine-tune the overall electronic profile of the molecule for optimal target engagement. The corresponding 7-amino derivative, obtained via reduction, can serve as a versatile intermediate for the synthesis of a library of analogues with diverse functionalities. These derivatives could be explored for a range of therapeutic applications, including as diuretics, antihypertensives, and modulators of ion channels.
Conclusion
This technical guide has provided a detailed overview of the anticipated chemical properties of 7-Nitro-4H-benzo[e]thiadiazine 1,1-dioxide. By leveraging established synthetic methodologies for the benzothiadiazine scaffold and understanding the influence of the nitro substituent, a comprehensive chemical profile has been constructed. This guide is intended to empower researchers and drug development professionals with the foundational knowledge required to synthesize, characterize, and further explore the therapeutic potential of this and related compounds. Further experimental validation of the predicted properties is a necessary next step in fully elucidating the chemistry of this intriguing molecule.
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